Cas no 1006471-35-7 (<br>({5-[(4-chloro-3-methyl-1H-pyrazol-1-yl)methyl]-4-ethyl-4H-1,2,4-triazol-3- yl}sulfanyl)acetic acid)

• Product Name: <br>({5-[(4-chloro-3-methyl-1H-pyrazol-1-yl)methyl]-4-ethyl-4H-1,2,4-triazol-3- yl}sulfanyl)acetic acid
• CAS No: 1006471-35-7
• MF: C₁₁H₁₄ClN₅O₂S
• MW: 315.779159069061
• CID: 3058938
• Update Time: 2025-04-21

<br>({5-[(4-chloro-3-methyl-1H-pyrazol-1-yl)methyl]-4-ethyl-4H-1,2,4-triazol-3- yl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• <br>({5-[(4-chloro-3-methyl-1H-pyrazol-1-yl)methyl]-4-ethyl-4H-1,2,4-triazol-3- yl}sulfanyl)acetic acid

• Inchi： 1S/C11H14ClN5O2S/c1-3-17-9(5-16-4-8(12)7(2)15-16)13-14-11(17)20-6-10(18)19/h4H,3,5-6H2,1-2H3,(H,18,19)
• InChI Key： XJSJACCYYJMQJZ-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1)CC1=NN=C(N1CC)SCC(=O)O

Computed Properties

• Exact Mass: 315.056
• Monoisotopic Mass: 315.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers